Cas no 113785-84-5 (3-{(tert-butoxy)carbonylamino}-4-cyclohexyl-2-hydroxybutanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-cyclohexyl-2-hydroxybutanoic acid
• CAS No: 113785-84-5
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 5871983
• PubChem ID: 13882359
• Update Time: 2025-11-05

3-{(tert-butoxy)carbonylamino}-4-cyclohexyl-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanebutanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α-hydroxy-
• 3-{(tert-butoxy)carbonylamino}-4-cyclohexyl-2-hydroxybutanoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-4-cyclohexyl-2-hydroxybutanoic acid
• EN300-1071570
• SCHEMBL7311968
• 113785-84-5

• Inchi： 1S/C15H27NO5/c1-15(2,3)21-14(20)16-11(12(17)13(18)19)9-10-7-5-4-6-8-10/h10-12,17H,4-9H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： OGIFVSFQVHLIDP-UHFFFAOYSA-N
• SMILES： C1(CC(NC(OC(C)(C)C)=O)C(O)C(O)=O)CCCCC1

Computed Properties

• Exact Mass: 301.18892296g/mol
• Monoisotopic Mass: 301.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 479.5±35.0 °C(Predicted)
• pka: 3.65±0.17(Predicted)

Additional information on 3-{(tert-butoxy)carbonylamino}-4-cyclohexyl-2-hydroxybutanoic acid

3-{(tert-butoxy)carbonylamino}-4-cyclohexyl-2-hydroxybutanoic Acid (CAS No. 113785-84-5): A Comprehensive Overview

The compound 3-{(tert-butoxy)carbonylamino}-4-cyclohexyl-2-hydroxybutanoic acid (CAS No. 113785-84-5) is a complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a cyclohexyl group, a hydroxyl group, and a tert-butoxycarbonyl (Boc) protecting group. The Boc group is particularly notable for its role in peptide synthesis and as a temporary protective group in organic chemistry.

Recent studies have highlighted the importance of tert-butoxycarbonyl (Boc) groups in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. This makes the compound an ideal candidate for use in the synthesis of bioactive molecules, such as peptides and proteins. The presence of the cyclohexyl group adds to the molecule's versatility, providing additional steric bulk and potential for interactions with biological targets.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Researchers have explored its role in the synthesis of bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, recent studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 3-{(tert-butoxy)carbonylamino}-4-cyclohexyl-2-hydroxybutanoic acid has shown promise in agrochemical research. Its ability to interact with plant pathogens has led to investigations into its potential as a natural fungicide or insecticide. This aligns with the growing demand for sustainable agricultural solutions that minimize environmental impact while maintaining crop productivity.

From a synthetic perspective, the compound's structure presents both challenges and opportunities. The presence of multiple functional groups requires careful planning during synthesis to avoid unwanted side reactions. However, advancements in catalytic asymmetric synthesis have made it possible to produce enantiomerically pure versions of this compound, which are essential for drug development.

Looking ahead, ongoing research into 3-{(tert-butoxy)carbonylamino}-4-cyclohexyl-2-hydroxybutanoic acid is expected to uncover new applications and improve its synthetic methods. Its unique combination of functional groups positions it as a valuable tool in organic chemistry and materials science.